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Compound of Interest

Compound Name: Lauryl linoleate

Cat. No.: B1599269 Get Quote

An In-depth Technical Guide to Lauryl Linoleate
This technical guide provides comprehensive information on the chemical properties and safety

data for lauryl linoleate, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identification
Lauryl linoleate is an ester product.[1] It is identified by the following properties:

Identifier Value Source

CAS Number 795300-43-5 [1][2][3][4][5]

Synonyms

Dodecyl 9,11-

octadecadienoate, 9,11-

Octadecadienoic acid, dodecyl

ester

[2][5]

Molecular Formula C30H56O2 [1][2][3][5]

Molecular Weight
448.77 g/mol (or 448.76 g/mol

)
[1][2][3][5]

Purity >99% [2][3][5]

Physical State Liquid [2][3]
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Safety Data Sheet (SDS) Summary
The following sections summarize the key safety information for lauryl linoleate.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), lauryl linoleate is not classified as a hazardous substance or mixture.[5]

GHS Hazard Pictograms: None[6]

GHS Signal Word: Not applicable[5]

GHS Hazard Statements: None[6]

GHS Precautionary Statements: None[6]

The following diagram outlines the recommended first-aid procedures in case of exposure.

Exposure Type

First-Aid Response

Inhalation of Fumes
(from heated product)

Move to fresh air and rest in a warm place.

Skin Contact

Take off contaminated clothing.
Rinse skin with water/shower.

Eye Contact

Rinse out with plenty of water.
Remove contact lenses.

Ingestion

Make victim drink water (two glasses at most).

Consult a doctor if symptoms persist or if feeling unwell.

Click to download full resolution via product page

First-aid procedures for lauryl linoleate exposure.

Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.

No limitations on extinguishing agents are given for this substance.
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Hazardous Combustion Products: Burning may produce carbon monoxide (CO) and carbon

dioxide (CO2).[5]

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus and

full protective clothing.[5]

The following diagram illustrates the general workflow for handling lauryl linoleate in a

laboratory setting.

Chemical Handling Workflow

Key Considerations

Receiving StorageStore in freezer Handling & Use

Observe usual chemical
handling precautions

Store in a dry, cool, and ventilated area in a well-closed container.

Spill/Leak

DisposalFollow local regulations

Avoid spillage, inhalation, and contact with eyes and skin.

Clean up and continue
Note the risk of slipping if the product is spilled.

Click to download full resolution via product page

General workflow for handling lauryl linoleate.

Handling: Observe the usual precautions for handling chemicals. Avoid spillage and contact

with skin and eyes.[5]

Storage: Store in a freezer in a dry and cool area.[2][3][5] Keep containers well-closed and in

a ventilated space.[5]

Acute Toxicity: The product is not classified as toxic.[5]

Carcinogenicity: No ingredient of this product at levels greater than or equal to 0.1% is

identified as a carcinogen by IARC, ACGIH, NTP, or OSHA.
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Ecological Information: No ecological damage is known or expected under normal use. The

product is not soluble in water.[5]

Experimental Protocols
Detailed experimental protocols for the synthesis or use of lauryl linoleate would be specific to

the research application and are not provided in the general safety data sheets. Researchers

should develop their own protocols in accordance with laboratory safety guidelines and the

information provided in this guide. This product is intended for research use only and not for

human or veterinary use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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